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Compound of Interest

Compound Name: Diacetone alcohol

Cat. No.: B1670379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential health and safety information for the handling

and use of diacetone alcohol in a laboratory setting. The following sections detail the physical

and chemical properties, toxicological data, exposure limits, handling and storage procedures,

emergency protocols, and relevant experimental guidelines to ensure a safe research

environment.

Chemical and Physical Properties
Diacetone alcohol (DAA), also known as 4-hydroxy-4-methyl-2-pentanone, is a colorless liquid

with a faint, minty odor. It is an oxygenated solvent containing both a ketone and an alcohol

functional group.[1][2]
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Property Value References

CAS Number 123-42-2 [3]

Molecular Formula C₆H₁₂O₂ [3]

Molecular Weight 116.16 g/mol [4]

Boiling Point 168.5°C (335.3°F) [1]

Melting Point -47°C (-52.6°F) [5][6]

Flash Point
61 - 64°C (142 - 147°F)

[Closed Cup]
[7]

Autoignition Temperature 643°C (1189.4°F) [7]

Lower Explosive Limit (LEL) 1.8% [6][7]

Upper Explosive Limit (UEL) 6.9% [6][7]

Vapor Pressure 1 mmHg at 20°C [5][6]

Solubility
Miscible with water, alcohol,

and ether.
[5][8]

Appearance Colorless liquid [5][9][10]

Odor Faint, pleasant, minty odor [5][8][10]

Toxicological Data and Health Hazards
Diacetone alcohol is classified as a hazardous substance and poses several health risks upon

exposure. It is a combustible liquid that can cause serious eye irritation and may cause

respiratory irritation.[7] There is also evidence to suggest it is suspected of damaging an

unborn child.[7]

Acute Toxicity:
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Route Species Value References

Oral LD50 Rat 2520 mg/kg [11][12]

Oral LD50 Rat 3002 mg/kg [7]

Oral LD50 Rat 4000 mg/kg [10]

Dermal LD50 Rabbit 13,750 mg/kg [13]

Dermal LD50 Rabbit 14.5 ml/kg [11]

Inhalation LC0 Rat > 7.6 mg/l (4 hours) [11][13]

Primary Health Effects:

Eye Irritation: Causes serious eye irritation, which can be reversible within 21 days.[7]

Symptoms include redness and pain.[7]

Respiratory Irritation: May cause respiratory tract irritation, leading to coughing, sore throat,

dizziness, and headache.[7]

Central Nervous System (CNS) Depression: Inhalation of high concentrations can have a

narcotic effect, causing symptoms such as dizziness, headache, and lightheadedness.[9][14]

Skin Irritation: Not classified as a primary skin irritant, but prolonged or repeated contact may

cause local irritation, redness, and dry skin.[7][9]

Reproductive Toxicity: Suspected of damaging the unborn child.[7][13]

Organ Damage: May cause damage to the liver and kidneys with chronic exposure.[9][14]

[15]

Occupational Exposure Limits
To minimize the risk of adverse health effects, several organizations have established

occupational exposure limits for diacetone alcohol.
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Organization Limit Value

OSHA (PEL)
8-hour Time-Weighted Average

(TWA)

50 ppm (240 mg/m³)[6][9][10]

[16]

NIOSH (REL)
10-hour Time-Weighted

Average (TWA)
50 ppm (240 mg/m³)[9][10]

ACGIH (TLV)
8-hour Time-Weighted Average

(TWA)
50 ppm (238 mg/m³)[9][10]

IDLH
Immediately Dangerous to Life

or Health
1,800 ppm[10]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7][17]

Avoid breathing vapors, mists, or aerosols.[7][17]

Prevent contact with eyes, skin, and clothing.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[7][17]

Use non-sparking tools and take precautionary measures against static discharge.[18]

Ground and bond containers and receiving equipment.[7]

Wear appropriate personal protective equipment (PPE).[7][17]

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Keep containers tightly closed.[7][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://cir-safety.org/sites/default/files/diacet032021TR.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.atamanchemicals.com/diacetone-alcohol_u25020/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store locked up.[7][17]

Keep away from incompatible materials such as strong oxidizing agents and strong alkalis.

[5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling diacetone
alcohol:

Eye Protection: Tightly fitting safety goggles or a face shield.[7]

Hand Protection: Solvent-resistant gloves (e.g., Butyl rubber, Viton®).[9]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[4][7]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved organic vapor

respirator should be used.[7]

First Aid and Emergency Procedures
In the event of exposure or a spill, follow these procedures:

First Aid Measures:

Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[7] If

breathing is difficult, administer oxygen.[7] Seek medical attention if the person feels unwell.

[7]

Eye Contact: Immediately rinse cautiously with water for several minutes.[7] Remove contact

lenses if present and easy to do so.[7] Continue rinsing for at least 15 minutes.[7] If eye

irritation persists, get medical advice.[7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[9]

Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water.[17] Call a poison center

or doctor if you feel unwell.[17]
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Spill Response:

Eliminate all ignition sources.[7]

Ventilate the area.[17]

Wear appropriate personal protective equipment.[7]

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).[7][14]

Collect the absorbed material into a suitable container for disposal.[7]

Do not flush into sewers or waterways.[9]

Disposal
Dispose of diacetone alcohol and contaminated materials in accordance with local, regional,

and national regulations.[7] It may be necessary to dispose of it as hazardous waste.[9]

Experimental Protocols
The toxicological data for diacetone alcohol is often generated using standardized testing

guidelines from the Organisation for Economic Co-operation and Development (OECD). Below

are summaries of the methodologies for key acute toxicity studies.

OECD Test Guideline 401: Acute Oral Toxicity

Objective: To determine the acute oral toxicity (LD50) of a substance.

Test Animal: Typically the rat.[15]

Methodology:

Animals are fasted prior to administration of the substance.[15]

The test substance is administered in a single dose by gavage.[15]

Several dose levels are used with a group of animals at each level.[15]
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Animals are observed for at least 14 days for signs of toxicity and mortality.[15]

Body weight is recorded weekly.[15]

A gross necropsy is performed on all animals at the end of the study.[15]

The LD50 is calculated from the mortality data.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test Animal: Typically the albino rabbit.[9]

Methodology:

A small area of the animal's fur is clipped.[10]

The test substance is applied to a small patch of skin (approximately 6 cm²).[7]

The treated area is covered with a gauze patch.[7]

The patch is removed after a 4-hour exposure period.[7]

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.[14]

The skin reactions are scored and classified.[10]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Test Animal: Typically the albino rabbit.[3][13]

Methodology:

A single dose of the test substance is applied into the conjunctival sac of one eye.[3][5]
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The other eye remains untreated and serves as a control.[3][5]

The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of irritation.

[13]

The reversibility of the ocular effects is also evaluated.[13]

Visualized Workflows
To further enhance safety and understanding, the following diagrams illustrate key laboratory

workflows related to diacetone alcohol.

Preparation Handling Cleanup & Storage

Start: Handling Diacetone Alcohol Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
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Caption: Workflow for the safe handling of diacetone alcohol in the laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b1670379?utm_src=pdf-body
https://www.benchchem.com/product/b1670379?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diacetone Alcohol Spill Occurs
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Caption: Emergency response workflow for a diacetone alcohol spill.
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Acute Toxicity Testing (In Vivo)
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Caption: General workflow for assessing the toxicity of a chemical substance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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